Cas no 591242-71-6 (4-{(4-Chlorophenyl)(1,1-dioxido-1,2-benzisothiazol-3-yl)aminomethyl}-2-methoxyphenol)

• Product Name: 4-{(4-Chlorophenyl)(1,1-dioxido-1,2-benzisothiazol-3-yl)aminomethyl}-2-methoxyphenol
• CAS No: 591242-71-6
• MF: C₂₁H₁₇ClN₂O₄S
• MW: 428.888683080673
• MDL: MFCD04084649
• CID: 3042752
• PubChem ID: 1315582
• Update Time: 2025-10-28

4-{(4-Chlorophenyl)(1,1-dioxido-1,2-benzisothiazol-3-yl)aminomethyl}-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-{[(4-Chlorophenyl)(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]methyl}-2-methoxyphenol
• 4-[(4-chloro-N-(1,1-dioxo-1,2-benzothiazol-3-yl)anilino)methyl]-2-methoxyphenol
• 4-([(4-CHLOROPHENYL)(1,1-DIOXIDO-1,2-BENZISOTHIAZOL-3-YL)AMINO]METHYL)-2-METHOXYPHENOL
• STK264179
• ZINC01143348
• 3-((4-Chlorophenyl)(4-hydroxy-3-methoxybenzyl)amino)benzo[d]isothiazole 1,1-dioxide
• BBL002318
• phenol, 4-[[(4-chlorophenyl)(1,1-dioxido-1,2-benzisothiazol-3-yl)amino]methyl]-2-methoxy-
• SR-01000264433-1
• VS-01041
• MFCD04084649
• AKOS002342084
• CS-0317501
• ALBB-012723
• 3-[(4-CHLOROPHENYL)[(4-HYDROXY-3-METHOXYPHENYL)METHYL]AMINO]-1??,2-BENZOTHIAZOLE-1,1-DIONE
• 4-{[(4-chlorophenyl)(1,1-dioxido-1,2-benzothiazol-3-yl)amino]methyl}-2-methoxyphenol
• 591242-71-6
• SR-01000264433
• 4-{(4-Chlorophenyl)(1,1-dioxido-1,2-benzisothiazol-3-yl)aminomethyl}-2-methoxyphenol

• MDL： MFCD04084649
• Inchi： 1S/C21H17ClN2O4S/c1-28-19-12-14(6-11-18(19)25)13-24(16-9-7-15(22)8-10-16)21-17-4-2-3-5-20(17)29(26,27)23-21/h2-12,25H,13H2,1H3
• InChI Key： LLBKFKPRFUQJRF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(CC1C=CC(=C(C=1)OC)O)C1C2C=CC=CC=2S(N=1)(=O)=O

Computed Properties

• Exact Mass: 428.0597559g/mol
• Monoisotopic Mass: 428.0597559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 87.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-{(4-Chlorophenyl)(1,1-dioxido-1,2-benzisothiazol-3-yl)aminomethyl}-2-methoxyphenol

Introduction to 4-{(4-Chlorophenyl)(1,1-dioxido-1,2-benzisothiazol-3-yl)aminomethyl}-2-methoxyphenol and Its Significance in Modern Chemical Biology

4-{(4-Chlorophenyl)(1,1-dioxido-1,2-benzisothiazol-3-yl)aminomethyl}-2-methoxyphenol, identified by its CAS number 591242-71-6, is a compound of significant interest in the field of chemical biology. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in pharmaceutical research and drug development. The presence of multiple functional groups, including a 4-chlorophenyl moiety and a 1,1-dioxido-1,2-benzisothiazol-3-yl substituent, contributes to its unique chemical properties and reactivity. These features make it a valuable candidate for further exploration in synthetic chemistry and medicinal chemistry.

The 4-chlorophenyl group is known for its ability to enhance the lipophilicity of molecules, which is a critical factor in drug absorption and distribution. Additionally, the 1,1-dioxido-1,2-benzisothiazol-3-yl moiety introduces a heterocyclic framework that is often associated with bioactivity. This particular structure has been studied for its potential to interact with biological targets, making it a promising scaffold for the development of novel therapeutic agents. The 2-methoxyphenol component further enriches the molecule's chemical profile, providing additional sites for functionalization and interaction with biological systems.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. The benzisothiazole core is particularly noteworthy, as it has been implicated in various pharmacological effects. For instance, derivatives of benzisothiazole have shown promise in the treatment of inflammatory diseases, infectious agents, and even certain types of cancer. The compound in question (4-{(4-Chlorophenyl)(1,1-dioxido-1,2-benzisothiazol-3-yl)aminomethyl}-2-methoxyphenol) represents an advanced derivative that combines these elements into a single molecular entity.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers can develop targeted therapies that minimize side effects. The structure of 4-{(4-Chlorophenyl)(1,1-dioxido-1,2-benzisothiazol-3-yl)aminomethyl}-2-methoxyphenol suggests that it may be capable of interacting with kinase domains effectively. This hypothesis is supported by preliminary computational studies that indicate favorable binding affinities for certain kinase targets.

Furthermore, the compound's ability to cross the blood-brain barrier (BBB) is an important consideration for its potential therapeutic applications. Many drugs designed to treat neurological disorders face significant challenges in penetrating the BBB due to its highly selective permeability. However, the lipophilic nature of the 4-chlorophenyl group may facilitate BBB penetration, opening up possibilities for treating central nervous system (CNS) disorders. This property makes 4-{(4-Chlorophenyl)(1,1-dioxido-1,2-benzisothiazol-3-yl)aminomethyl}-2-methoxyphenol an attractive candidate for further investigation in this area.

Recent advancements in drug discovery technologies have enabled more efficient screening processes for identifying bioactive compounds. High-throughput screening (HTS) and virtual screening (VS) techniques have been particularly valuable in this regard. These methods allow researchers to rapidly evaluate large libraries of compounds for their potential activity against specific targets. The compound under discussion has been subjected to such screenings and has shown promising results in preliminary assays. These findings warrant further detailed investigation into its mechanism of action and potential therapeutic applications.

The synthesis of 4-{(4-Chlorophenyl)(1,1-dioxido-1,2-benzisothiazol-3-yl)aminomethyl}-2-methoxyphenol presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to construct such intricate molecules. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds that define this compound's framework. Additionally, modern spectroscopic techniques like NMR and mass spectrometry provide powerful tools for characterizing the synthesized material.

In conclusion,4-{(4-Chlorophenyl)(1, 1-dioxido- 1, 2-benzisothiazol- 3- yl) aminomethyl}-2-methoxyphenol (CAS no. 59 124 2- 71- 6) is a compound with significant potential in the field of chemical biology. Its unique structure, characterized by functional groups such as 4-chlorophenyl and 1, 1- dioxido- 1, 2-benzisothiazol- 3- yl, makes it a promising candidate for further exploration. Its potential applications as a kinase inhibitor, CNS drug, and therapeutic agent highlight its importance. As research continues, this compound is likely to play an increasingly important role in developing novel treatments for various diseases.